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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749

Sodium Adipate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, chemical
formula, and physicochemical properties of sodium adipate. It includes detailed experimental
protocols for its synthesis and analysis, alongside a summary of its key quantitative data. This
document is intended to serve as a valuable resource for professionals in research, science,
and drug development.

Introduction

Sodium adipate, the sodium salt of adipic acid, is a dicarboxylic acid salt with the chemical
formula Naz2CeHsOa4.[1][2] It is also known by its IUPAC name, disodium hexanedioate.[3] This
compound is widely utilized across various industries, including food, pharmaceuticals, and
polymer science. In the food industry, it is recognized as a food additive with the E number
E356, where it functions as a buffering agent and acidity regulator.[2][3] Its ability to maintain a
stable pH makes it a crucial ingredient in many processed foods.[4]

For drug development professionals, sodium adipate presents significant interest due to its
application in drug delivery systems. It has been incorporated into polymeric coatings of
hydrophilic monolithic systems to modulate the intragel pH, which can lead to a zero-order
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release of hydrophilic drugs.[3] Furthermore, its dicarboxylate nature makes it an excellent
ligand in the formation of metal-organic frameworks (MOFs).[4]

Molecular Structure and Formula

The chemical formula for sodium adipate is CeHsNa20a.[5] Its structure consists of a six-
carbon aliphatic chain with carboxylate groups at both ends, each associated with a sodium
ion.

Below is a diagram illustrating the molecular structure of sodium adipate.

Click to download full resolution via product page

Caption: Molecular structure of Sodium Adipate.

Physicochemical Properties

Sodium adipate is a white, odorless crystalline powder.[6][7] It is readily soluble in water.[6] A
summary of its key quantitative properties is presented in the table below.
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Property Value Reference
Molecular Formula CeHsNaz04 [5]

Molar Mass 190.10 g/mol [718]
Appearance White crystalline powder [61[7]
Melting Point Decomposes at 440 °C [5]
Solubility in Water Soluble [5]

CAS Number 7486-38-6 [8]

E Number E356 [2]

Experimental Protocols
Synthesis of Sodium Adipate

4.1.1. Neutralization of Adipic Acid with Sodium Hydroxide

This method involves a direct acid-base neutralization reaction.[4]

e Materials: Adipic acid (CeH1004), Sodium hydroxide (NaOH), Deionized water.

e Procedure:

[e]

o

solution while continuously monitoring the pH.

o

o

4.1.2. Saponification of Dimethyl Adipate

This method involves the hydrolysis of an ester.[4]

Dissolve a known quantity of adipic acid in deionized water.

Slowly add a stoichiometric amount of sodium hydroxide solution to the adipic acid

The reaction is considered complete when a neutral pH is achieved.

Evaporate the water from the resulting solution to obtain solid sodium adipate.[4]
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e Materials: Dimethyl adipate, Sodium hydroxide (NaOH), Acetonitrile, Water.

e Procedure:

[¢]

Dissolve dimethyl adipate in acetonitrile and heat the solution.

[¢]

Add an aqueous solution of sodium hydroxide to the reaction mixture.

Reflux the mixture for several hours.

[e]

o

Filter the resulting solution while it is still hot.

[¢]

Collect and dry the solid sodium adipate.[4]

Analytical Methods for Quality Control

4.2.1. Purity Determination by Titration
This is a classical method for determining the purity of sodium adipate.

» Principle: The assay of the sodium salt of a weak acid can be determined by titration with a
strong acid in a non-agueous solvent.

e Procedure:
o Dissolve an accurately weighed sample of sodium adipate in glacial acetic acid.
o Titrate the solution with a standardized solution of perchloric acid in dioxane.
o Determine the endpoint potentiometrically.

4.2.2. Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are modern techniques for the quantitative analysis of adipates.[1]

e HPLC Method:
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o Principle: Separation of the analyte based on its affinity to the stationary and mobile
phases.

o Typical Conditions:
» Column: C18 reverse-phase column.

» Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer at a controlled
pH) and an organic solvent (e.g., acetonitrile or methanol).

» Detection: UV detection at a suitable wavelength (typically around 210 nm).

o Procedure: Prepare standard solutions of sodium adipate of known concentrations to
create a calibration curve. Inject the sample solution and quantify the amount of sodium
adipate by comparing its peak area to the calibration curve.

4.2.3. Spectroscopic Analysis

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the
identity and structure of the synthesized sodium adipate.

* Infrared (IR) Spectroscopy:

o The IR spectrum of sodium adipate will show a characteristic strong absorption band for
the carboxylate (COO~™) group, typically in the region of 1610-1550 cm~* and 1420-1335
cm~1, The absence of a broad O-H stretch from the carboxylic acid (around 3000 cm~1)
and the C=0 stretch of the acid (around 1700 cm~1) confirms the formation of the salt.[7]

e 'H NMR Spectroscopy:

o In D20, the *H NMR spectrum of sodium adipate typically shows two multiplets. The
protons on the carbons alpha to the carboxylate groups (CHz) appear around 6 2.2 ppm,
and the protons on the beta carbons (CHz) appear around & 1.5-1.6 ppm.[9]

Applications in Research and Drug Development

Sodium adipate's role as a buffering agent is pivotal in pharmaceutical formulations, where
maintaining a specific pH is critical for drug stability and efficacy.[6][10] Its use in controlled-
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release drug delivery systems is an area of active research. By incorporating sodium adipate
into polymer matrices, researchers can achieve a pH-independent release profile for weakly
acidic and basic drugs.[3] This is particularly advantageous for oral dosage forms that must
traverse the varying pH environments of the gastrointestinal tract.

Furthermore, the adipate dianion can act as a linker in the synthesis of metal-organic
frameworks (MOFs). These materials have a wide range of potential applications, including gas
storage, catalysis, and as carriers for drug delivery. The ability to form stable frameworks with
various metal ions makes sodium adipate a versatile building block for materials scientists.[4]

Below is a diagram illustrating the logical workflow for the quality control of synthesized
sodium adipate.

Synthesis

Sodium Adipate Synthesis

Purity by Titration Structural Confirmation (NMR)

Meets Specifications Fails Specifications [B

Click to download full resolution via product page

Caption: Quality control workflow for sodium adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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